Cas no 2172207-81-5 (2-{(5-ethylfuran-2-yl)methylsulfanyl}acetamide)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetamide
• CAS No: 2172207-81-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6423008
• PubChem ID: 165533200
• Update Time: 2025-08-05

2-{(5-ethylfuran-2-yl)methylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetamide
• EN300-1290181
• 2172207-81-5
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}acetamide

• Inchi： 1S/C9H13NO2S/c1-2-7-3-4-8(12-7)5-13-6-9(10)11/h3-4H,2,5-6H2,1H3,(H2,10,11)
• InChI Key： MYZGUBVXZYBMPI-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetamide

Compound CAS No. 2172207-81-5: 2-{(5-Ethylfuran-2-yl)methylsulfanyl}acetamide

The compound with CAS number 2172207-81-5, commonly referred to as 2-{(5-Ethylfuran-2-yl)methylsulfanyl}acetamide, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its furan ring structure, which is a five-membered aromatic heterocycle containing one oxygen atom. The presence of the ethyl group at the 5-position of the furan ring adds to its structural complexity and functional versatility.

The methylsulfanyl group attached to the furan ring introduces sulfur into the molecule, which can play a critical role in modulating the compound's reactivity and stability. Additionally, the acetamide moiety at the 2-position of the molecule contributes to its polar nature, enhancing its solubility in polar solvents and potentially influencing its bioavailability in pharmaceutical applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The furan-based structure has been shown to exhibit significant biological activity, particularly in anti-inflammatory and antioxidant assays. For instance, researchers have reported that derivatives of this compound demonstrate potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

In addition to its biological applications, 2-{(5-Ethylfuran-2-yl)methylsulfanyl}acetamide has also been explored for its potential in materials science. The sulfur-containing group can act as a nucleophile in various organic reactions, making it a valuable intermediate in the synthesis of more complex molecules. Furthermore, the compound's ability to form stable bonds with metal ions has led to its investigation as a ligand in coordination chemistry.

The synthesis of this compound typically involves a multi-step process, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of safety and handling, cas no 2172207-81-5 is not classified as a hazardous or regulated substance under current regulations. However, standard precautions should be taken when working with any chemical compound to ensure safe handling and disposal.

The growing interest in this compound underscores its potential as a versatile building block in organic synthesis. Its unique combination of functional groups makes it an attractive candidate for further research into novel drug development, material synthesis, and chemical catalysis.